Cas no 4696-09-7 (Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester)

Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester is a bicyclic organic compound featuring a ketone functional group at the 9-position and an ethyl ester moiety at the 1-carboxylic acid position. Its rigid bicyclic structure imparts steric constraints, making it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex molecular frameworks. The presence of both carbonyl and ester functionalities allows for versatile reactivity, including nucleophilic additions and transformations. This compound is of interest in pharmaceutical and materials research due to its potential as a precursor for bioactive molecules or specialty polymers. Its stability under standard conditions ensures ease of handling in laboratory applications.

Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester structure

4696-09-7 structure

Product Name:Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester

CAS No:4696-09-7

MF:C₁₂H₁₈O₃

MW:210.269524097443

CID:3991584

Update Time:2025-05-19

Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester
- 9-Oxo-bicyclo[3.3.1]nonane-1-carboxylic acid ethyl ester
- Inchi： 1S/C12H18O3/c1-2-15-11(14)12-7-3-5-9(10(12)13)6-4-8-12/h9H,2-8H2,1H3
- InChI Key： QCJJDTQCFPVYRG-UHFFFAOYSA-N
- SMILES： C12(C(OCC)=O)C(=O)C(CCC1)CCC2

Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-134458-1.0g	ethyl 9-oxobicyclo[3.3.1]nonane-1-carboxylate	4696-09-7	95%	1.0g	$0.0	2023-01-09

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Additional information on Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester

Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester: A Comprehensive Overview

The compound with CAS No. 4696-09-7, commonly referred to as Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester, is a fascinating molecule with a unique bicyclic framework and functional groups that make it a subject of interest in various fields of chemistry and materials science. This compound belongs to the class of bicyclic carboxylic acids and their derivatives, which have been extensively studied for their potential applications in drug design, polymer synthesis, and as building blocks in organic synthesis.

The bicyclo[3.3.1]nonane skeleton is a tricyclic structure that provides the molecule with exceptional stability and rigidity. This structural feature makes it an ideal candidate for exploring new chemical reactions and for use in advanced materials. The presence of the 9-oxo group introduces additional functionality, enabling the molecule to participate in various oxidation-reduction reactions and serving as a platform for further functionalization.

Recent studies have highlighted the potential of Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester in the development of novel drug delivery systems. Researchers have demonstrated that the molecule's rigid structure can be exploited to create nanocarriers with enhanced drug loading capacity and controlled release profiles. These findings have opened new avenues for its application in the pharmaceutical industry, particularly in targeted drug delivery.

In addition to its pharmaceutical applications, this compound has shown promise in the field of polymer chemistry. The ethyl ester group allows for easy incorporation into polymer backbones, leading to the synthesis of high-performance polymers with improved mechanical properties and thermal stability. These polymers have potential applications in aerospace, automotive industries, and advanced electronics.

From a synthetic perspective, the preparation of Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester involves a series of carefully designed reactions that highlight the versatility of organic synthesis techniques. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies and the development of chiral materials.

The unique combination of structural rigidity and functional groups in this compound makes it a valuable tool in both academic research and industrial applications. As researchers continue to explore its properties and potential uses, Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, ethyl ester is poised to play a significant role in shaping future innovations across multiple disciplines.